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Compound of Interest

Compound Name: (+)-Melezitose;D-Melezitose

Cat. No.: B14789555

Get Quote

D-(+)-Melezitose is a non-reducing trisaccharide naturally occurring in the honeydew of sap-

eating insects, as well as in certain plant exudates and types of honey.[1][2][3] Structurally

composed of two α-D-glucose units and one β-D-fructose unit, its distinct glycosidic linkages

give rise to a unique set of physicochemical properties.[2] While less common than sucrose or

lactose, these properties—including its stability, specific optical rotation, and role as a selective

carbon source—make it a valuable molecule in diverse research and development fields.

This guide provides an in-depth analysis of the core physicochemical characteristics of D-

Melezitose. Moving beyond a simple data sheet, we explore the causality behind its properties,

offer validated experimental protocols for its characterization and purification, and connect its

molecular attributes to its practical applications in microbiology, cryopreservation, and

pharmaceutical formulation.

Section 1: Chemical Identity and Molecular
Structure
A precise understanding of a molecule's identity is the foundation of all subsequent

experimental work. D-Melezitose is systematically known as O-α-D-Glucopyranosyl-(1→3)-β-D-

fructofuranosyl-α-D-glucopyranoside.[4][5] Its non-reducing nature, a consequence of its
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glycosidic linkages involving the anomeric carbons of all three monosaccharide units,

contributes significantly to its chemical stability compared to reducing sugars.

Identifier Value Source(s)

CAS Number 597-12-6 (Anhydrous) [6][7]

10030-67-8 (Monohydrate) [4][8]

Molecular Formula C₁₈H₃₂O₁₆ [6][7][9]

Molecular Weight 504.44 g/mol (Anhydrous) [6][7][9]

522.45 g/mol (Monohydrate) [4][8]

Synonyms D-(+)-Melezitose, Melicitose [7][10]

The structural arrangement of D-Melezitose is key to its function. The trisaccharide consists of

a sucrose core with an additional glucose molecule attached to the fructose unit. This is distinct

from other trisaccharides and is responsible for its specific interactions with enzymes and its

physical properties.
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α-D-Glucose

β-D-Fructose

 α-(1→3) linkage

α-D-Glucose

 β-(2→1) linkage
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Purification by Recrystallization

Dissolve crude D-Melezitose
in a minimum volume of hot H₂O (e.g., 60°C)

Add 4 volumes of 95% Ethanol
to the warm aqueous solution

Precipitant addition

Allow solution to cool slowly
to room temperature to induce crystallization

Induces supersaturation

Collect crystals by vacuum filtration

Wash crystals with cold aqueous ethanol

Dry crystals in air overnight

Result: D-(+)-Melezitose Monohydrate

Click to download full resolution via product page

Caption: Workflow for D-Melezitose purification.
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Section 5: Applications in Research and Drug
Development
The physicochemical properties of D-Melezitose directly inform its applications.

Microbiological Differentiation: Certain microorganisms possess the specific enzymes (α-

glucosidases) required to metabolize D-Melezitose. This property is exploited in microbiology

as a metabolic marker to differentiate between closely related bacterial species, most notably

in identifying clinical isolates of Klebsiella spp. [11][12][13]* Cryoprotectant and

Lyoprotectant: The stable, highly hydroxylated structure of D-Melezitose allows it to form a

glassy matrix upon freezing or dehydration. This vitrification protects biological structures like

proteins and cells from damage. This makes it a valuable lyoprotectant or cryoprotectant in

the preservation of biological samples and in stabilizing pharmaceutical formulations. [8][14]*

Pharmaceutical Excipient: Its chemical stability, low hygroscopicity relative to other sugars,

and ability to stabilize biomolecules make D-Melezitose an effective excipient in drug

formulations. [8][14][15]It can improve the shelf-life and solubility of active pharmaceutical

ingredients (APIs). [15]* Prebiotic Potential: As a complex carbohydrate, D-Melezitose can

serve as a selective food source for beneficial gut bacteria, giving it potential as a prebiotic

agent to enhance gut health. [1][8]

Section 6: Key Experimental Protocols
The following protocols are foundational for the quality control and characterization of D-

Melezitose in a research setting.

Protocol 1: Determination of Specific Optical Rotation
This protocol outlines the standardized method for verifying the identity and chiral purity of a D-

Melezitose sample using polarimetry.

Rationale: Specific optical rotation is an intrinsic property of a chiral molecule. The measured

value is highly sensitive to purity, concentration, and temperature, making it a robust QC

parameter. The dextrorotatory value of D-Melezitose is a key identifier. [16] Methodology:

Sample Preparation: Accurately weigh approximately 400 mg of D-Melezitose (anhydrous

basis) and dissolve it in deionized water in a 10 mL volumetric flask. Ensure the sample is
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fully dissolved and the solution is brought to volume at 20°C. This creates a solution with a

concentration (c) of 4 g/100 mL.

Instrument Calibration: Calibrate the polarimeter at the sodium D-line (589 nm) using a blank

(deionized water) at 20°C.

Measurement: Rinse and fill a 1-decimeter (1 dm) polarimeter tube with the prepared D-

Melezitose solution, ensuring no air bubbles are present.

Data Acquisition: Place the tube in the polarimeter and record the observed angular rotation

(α).

Calculation: Calculate the specific optical rotation using the formula: [α]²⁰/D = α / (l × c)

Where:

α = observed rotation in degrees

l = path length in decimeters (dm)

c = concentration in g/mL
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Workflow: Specific Optical Rotation

Prepare 4% (w/v) solution
of D-Melezitose in H₂O

Fill 1 dm sample cell
with prepared solution

Calibrate polarimeter
with H₂O blank at 20°C

Measure observed rotation (α)
at 589 nm (D-line)

Calculate [α] = α / (l × c)

Compare with reference value
(+87° to +90°)

Click to download full resolution via product page

Caption: Protocol for optical rotation measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://cymitquimica.com/cas/597-12-6/
https://www.clinisciences.com/en/buy/cat-melezitose-6842.html
https://www.targetmol.com/compound/d-%28%2B%29-melezitose%20hydrate
https://www.chemodex.com/de/products/d-melezitose-monohydrate/
https://www.chemodex.com/de/products/d-melezitose-monohydrate/
https://www.mzcloud.org/compound/Reference/788
https://m.chemicalbook.com/ProductChemicalPropertiesCB3314180_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Melezitose
https://www.chemimpex.com/products/21822
https://www.scbt.com/p/d--melezitose-597-12-6
https://scent.vn/en/pages/compound/melezitose-92817
https://www.fishersci.com/shop/products/d-melezitose-hydrate-99/AAB2220909
https://www.fishersci.com/shop/products/d-melezitose-hydrate-99/AAB2220909
https://www.goldbio.com/products/d-melezitose-hydrate
https://www.bioglyco.com/d-melezitose-hydrate-item-17.html
https://pubmed.ncbi.nlm.nih.gov/33529787/
https://pubmed.ncbi.nlm.nih.gov/33529787/
https://www.myskinrecipes.com/shop/en/sugars/96723--d-melezitose-hydrate.html
https://www.tandfonline.com/doi/full/10.1080/19476337.2019.1620338
https://www.benchchem.com/product/b14789555/docs#introduction-understanding-the-utility-of-a-unique-trisaccharide
https://www.benchchem.com/product/b14789555/docs#introduction-understanding-the-utility-of-a-unique-trisaccharide
https://www.benchchem.com/product/b14789555/docs#introduction-understanding-the-utility-of-a-unique-trisaccharide
https://www.benchchem.com/product/b14789555/docs#introduction-understanding-the-utility-of-a-unique-trisaccharide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14789555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b14789555?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14789555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

